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Compound of Interest

Compound Name: 5-Bromo-2-methylbenzonitrile

Cat. No.: B118137 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical information for the handling of

5-Bromo-2-methylbenzonitrile (CAS No: 156001-51-3). Adherence to these procedural

guidelines is essential for ensuring laboratory safety and proper management of this chemical

compound.

Hazard Identification and Personal Protective
Equipment (PPE)
5-Bromo-2-methylbenzonitrile is classified as an acute toxin and is harmful if swallowed, in

contact with skin, or inhaled.[1][2] It is imperative to use appropriate personal protective

equipment (PPE) to minimize exposure.

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specification

Eye and Face Protection Safety Goggles or Face Shield

Chemical splash goggles are

essential. A face shield should

be worn over goggles when

there is a significant risk of

splashing.[1]

Skin Protection Chemical-resistant Gloves

Nitrile gloves are a suitable

first line of defense for

incidental contact. For

prolonged handling, consult

manufacturer compatibility

data.[1][3]

Lab Coat/Impervious Clothing

Wear a flame-resistant lab

coat.[1] Ensure it has a closed

front and long sleeves with

tight-fitting cuffs.

Respiratory Protection Dust Mask or Respirator

For handling small quantities in

a well-ventilated area, a dust

mask (e.g., N95) is

recommended.[3] If exposure

limits may be exceeded or dust

formation is significant, a full-

face respirator should be used.

[1][4]

Safe Handling and Storage
Proper handling and storage are critical to prevent accidental exposure and maintain the

integrity of the compound.

Operational Plan:

Engineering Controls: Always handle 5-Bromo-2-methylbenzonitrile in a well-ventilated

area, such as a chemical fume hood, to minimize inhalation of dust or vapors.[4][5] Ensure

that eyewash stations and safety showers are readily accessible.[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.echemi.com/sds/5-bromo-2-methoxybenzonitrile-pd180727129129.html
https://www.echemi.com/sds/5-bromo-2-methoxybenzonitrile-pd180727129129.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/697184
https://www.echemi.com/sds/5-bromo-2-methoxybenzonitrile-pd180727129129.html
https://www.sigmaaldrich.com/HK/zh/product/aldrich/697184
https://www.echemi.com/sds/5-bromo-2-methoxybenzonitrile-pd180727129129.html
https://www.echemi.com/sds/5-bromo-2-hydroxy-3-methyl-benzonitrile-pd180727110819.html
https://www.benchchem.com/product/b118137?utm_src=pdf-body
https://www.echemi.com/sds/5-bromo-2-hydroxy-3-methyl-benzonitrile-pd180727110819.html
https://www.tcichemicals.com/BE/en/sds/B3123_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAB24278&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling Procedures:

Avoid the formation of dust and aerosols.[4]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1][5]

Use non-sparking tools to prevent ignition.[1][4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][5]

Keep away from incompatible materials.

The storage class for this combustible solid is 11.

Accidental Release and First Aid Measures
In the event of a spill or exposure, immediate and appropriate action is necessary.

Accidental Release Measures:

Step Action

1. Evacuation & Isolation
Evacuate personnel from the spill area. Remove

all sources of ignition.[1]

2. Containment
Prevent further leakage or spillage if it is safe to

do so.

3. Clean-up

For solid spills, carefully sweep up the material

and place it into a suitable, closed container for

disposal.[7][8] Avoid generating dust.

4. Ventilation
Ensure adequate ventilation of the area after

clean-up.

First Aid Procedures:
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Exposure Route First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1][6]

Skin Contact

Immediately wash the affected area with plenty

of soap and water.[1][5] Remove contaminated

clothing. Seek medical attention if irritation

persists.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[6] Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1][5] Seek immediate medical attention.

[5]

Disposal Plan
Proper disposal of 5-Bromo-2-methylbenzonitrile and its containers is essential to prevent

environmental contamination.

Disposal Guidelines:

Chemical Waste: Dispose of the chemical in accordance with all applicable federal, state,

and local environmental regulations. The material should be collected in a suitable, closed

container labeled for hazardous waste.[1]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

chemical itself.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 5-Bromo-2-
methylbenzonitrile in a laboratory setting.
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Caption: Workflow for Safe Handling of 5-Bromo-2-methylbenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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